Rac-cis (3-hydroxy-cyclohexyl)-acetic acid methyl ester

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: methyl 2-[(1S,3R)-3-hydroxycyclohexyl]acetate
• InChI: InChI=1S/C9H16O3/c1-12-9(11)6-7-3-2-4-8(10)5-7/h7-8,10H,2-6H2,1H3/t7-,8+/m0/s1
• InChI Key: DERCSYDJGONUOX-JGVFFNPUSA-N
• Isomeric SMILES: COC(=O)C[C@H]1CCC[C@H](C1)O
• Canonical SMILES: COC(=O)CC1CCCC(C1)O

Description

Rac-cis (3-hydroxy-cyclohexyl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3-Oxo-cyclohexyl)-acetic acid methyl ester (240 mg, 1.39 mmol) was dissolved in 5 ml THF and 5 ml ethanol and cooled to 0-5° C. Sodium borohydride (79 mg, 2.09 mmol) was added and the reaction mixture was stirred at room temperature for 1 hour. The reaction mixture was quenched with saturated NaHCO3-solution and extracted three times with ethyl acetate. The organic extracts were washed with brine, dried with sodium sulfate, filtered and evaporated. The crude product (240 mg, 100%) was obtained as a light yellow oil and used without any further purification for the next step.